methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate

• IUPAC Name: methyl 3-(benzylsulfonylamino)-4-methylbenzoate
• InChI: InChI=1S/C16H17NO4S/c1-12-8-9-14(16(18)21-2)10-15(12)17-22(19,20)11-13-6-4-3-5-7-13/h3-10,17H,11H2,1-2H3
• InChI Key: QTJQQDBGWHHJTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

Methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, biochemistry, and pharmaceuticals. In

Mechanism of Action

The mechanism of action of methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate is not fully understood. However, studies have suggested that this compound may inhibit the activity of enzymes by binding to their active sites. It may also interact with certain proteins and receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and inhibit the growth of cancer cells. It has also been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate in lab experiments is its ability to inhibit the activity of certain enzymes. This makes it a useful tool for studying the role of enzymes in various biochemical pathways. However, one of the limitations of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are several future directions for research on methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate. One area of research is the development of new drugs based on this compound. It may also be studied for its potential use in the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, further studies may be conducted to better understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate is a chemical compound that has shown great promise in various fields of science. Its ability to inhibit the activity of enzymes and its potential applications in medicine and biochemistry make it a valuable tool for scientific research. However, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate is a complex process that involves several steps. The most common method of synthesis involves the reaction between 3-amino-4-methylbenzoic acid and benzylsulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methanol and hydrochloric acid to obtain the final compound.

Scientific Research Applications

Methyl 3-[(benzylsulfonyl)amino]-4-methylbenzoate has been extensively studied for its potential applications in various fields of science. In biochemistry, this compound has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and cholinesterase. It has also been studied for its potential use as an anti-inflammatory agent and as a potential treatment for cancer.